Cas no 2402830-86-6 (6-(Methoxymethyl)cyclohex-2-en-1-one)

• Product Name: 6-(Methoxymethyl)cyclohex-2-en-1-one
• CAS No: 2402830-86-6
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 5778424
• PubChem ID: 145915451
• Update Time: 2025-06-18

6-(Methoxymethyl)cyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-7442181
• 2402830-86-6
• 6-(Methoxymethyl)cyclohex-2-en-1-one

• Inchi： 1S/C8H12O2/c1-10-6-7-4-2-3-5-8(7)9/h3,5,7H,2,4,6H2,1H3
• InChI Key： KOCQMTWTWOYAAN-UHFFFAOYSA-N
• SMILES： O(C)CC1C(C=CCC1)=O

Computed Properties

• Exact Mass: 140.083729621g/mol
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 6-(Methoxymethyl)cyclohex-2-en-1-one

Introduction to 6-(Methoxymethyl)cyclohex-2-en-1-one (CAS No. 2402830-86-6)

6-(Methoxymethyl)cyclohex-2-en-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 2402830-86-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, characterized by its cyclohexenone backbone and a methoxymethyl substituent, has garnered attention due to its versatile structural features and potential applications in synthetic chemistry and drug development.

The structural framework of 6-(Methoxymethyl)cyclohex-2-en-1-one consists of a cyclohexene ring functionalized with a ketone group at the 2-position and a methoxymethyl (CH₂OH-O-) group at the 6-position. This configuration imparts unique reactivity, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both polar and non-polar regions in its structure allows for interactions with a wide range of biological targets, which is a critical factor in pharmaceutical applications.

In recent years, there has been growing interest in the use of heterocyclic compounds like 6-(Methoxymethyl)cyclohex-2-en-1-one in medicinal chemistry. The cyclohexenone moiety is known for its ability to participate in various chemical reactions, including Michael additions, aldol condensations, and enolate formation, which are pivotal in constructing complex molecular architectures. The methoxymethyl group further enhances its utility by providing a site for further functionalization, enabling the synthesis of diverse derivatives.

One of the most compelling aspects of 6-(Methoxymethyl)cyclohex-2-en-1-one is its potential as a building block for drug discovery. Researchers have explored its use in the synthesis of novel compounds with therapeutic properties. For instance, derivatives of this molecule have been investigated for their antimicrobial and anti-inflammatory effects. The cyclohexenone core is particularly interesting because it can be modified to target specific biological pathways without disrupting essential physiological functions.

The methoxymethyl group in 6-(Methoxymethyl)cyclohex-2-en-1-one plays a crucial role in determining the compound's solubility and bioavailability. This feature is particularly important in drug development, where optimizing these properties can significantly enhance the efficacy of a therapeutic agent. Additionally, the presence of this group allows for easy modification through various chemical transformations, such as etherification or reduction, which can tailor the compound's properties to specific needs.

Recent advancements in computational chemistry have also highlighted the importance of 6-(Methoxymethyl)cyclohex-2-en-1-one as a scaffold for drug design. Molecular modeling studies have shown that this compound can interact with target proteins in unique ways, offering insights into its potential as a lead compound. These studies often involve virtual screening techniques to identify promising candidates for further experimental validation.

The synthesis of 6-(Methoxymethyl)cyclohex-2-en-1-one typically involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include the oxidation of cyclohexanone derivatives followed by methoxymethylation. The choice of reagents and catalysts can significantly influence the yield and purity of the final product, underscoring the importance of optimizing synthetic protocols.

In industrial settings, the production of 6-(Methoxymethyl)cyclohex-2-en-1-one on an large scale requires careful consideration of cost-effectiveness and environmental impact. Green chemistry principles are increasingly being applied to develop more sustainable synthetic methods. For example, catalytic processes that minimize waste and energy consumption are being explored as alternatives to traditional approaches.

The applications of 6-(Methoxymethyl)cyclohex-2-en-1-one extend beyond pharmaceuticals into other areas such as agrochemicals and material science. Its structural versatility makes it suitable for developing novel polymers and specialty chemicals that exhibit unique properties. These applications highlight the broad utility of this compound and its potential to contribute to innovation across multiple industries.

As research continues to uncover new uses for 6-(Methoxymethyl)cyclohex-2-en-1-one, it is clear that this compound will remain a cornerstone in organic synthesis and drug development. The combination of its structural features and reactivity makes it an indispensable tool for chemists working on cutting-edge applications. With ongoing advancements in synthetic methodologies and computational techniques, the future prospects for this molecule are both exciting and promising.